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Compound of Interest

Compound Name: Einecs 277-233-1

Cat. No.: B15193428

Chemical Identity:
e Einecs Number: 277-233-1
e CAS Number: 73019-12-2

o |[UPAC Name: 4-(4-acetamidoanilino)-1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic
acid

e Molecular Formula: C22H17N306S

Initial research into the application of Einecs 277-233-1 as an intermediate in pharmaceutical
synthesis has revealed a significant lack of publicly available data, experimental protocols, or
specific examples of its use in the manufacturing of therapeutic agents. While the chemical
structure, an anthraquinone derivative, is found in some classes of molecules investigated for
medicinal properties, specific documentation detailing the role of Einecs 277-233-1 in the
synthesis of pharmaceuticals is not present in the surveyed scientific literature, patent
databases, or regulatory filings.

The primary identified application of the compound with CAS number 73019-12-2 is as a
commercial dye, specifically identified as C.l. Acid Blue 284. Its properties as a dye are well-
documented, but this does not provide a basis for its use as a pharmaceutical intermediate.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15193428?utm_src=pdf-interest
https://www.benchchem.com/product/b15193428?utm_src=pdf-body
https://www.benchchem.com/product/b15193428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Broader research into anthraquinone sulfonic acid derivatives does indicate their exploration in
medicinal chemistry, particularly in the development of kinase inhibitors and anticancer agents.
These compounds are of interest due to their ability to intercalate with DNA and inhibit
enzymes such as topoisomerase. However, these studies focus on different, though structurally
related, molecules and do not mention Einecs 277-233-1.

Conclusion:

Based on extensive searches, there is no available information to suggest that Einecs 277-
233-1 is currently used as an intermediate in pharmaceutical synthesis. Consequently, the
creation of detailed application notes and experimental protocols for this specific purpose is not
possible. The core requirements of data presentation, experimental protocols, and
visualizations cannot be fulfilled due to the absence of relevant source material.

For researchers and drug development professionals interested in the potential of
anthraquinone derivatives, it is recommended to consult literature on related compounds that
have been explicitly investigated for pharmaceutical applications.

Logical Relationship of Search and Findings

The following diagram illustrates the logical flow of the research process and the resulting
conclusion.
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Initial Query

Investigation

[Idemwy Chemical Name and CASHSearch for Pharmaceutical Synthesis Applications

[Emecs 277-233-1 Primary Application as a Dye (Acid Blue 284)

Broaden Search to Related Compounds

No Direct Evidence of Use in Pharmaceutical Synthesis -
Conclusion

Insufficient Information to Fulfill Request

UPAC: 4-(4-acetamidoanilino)-1-amino-9,10-dioxo-9, 10-dihydroanthracene-2-sulfonic acid)
CAS: 73019-12-2

Click to download full resolution via product page
Caption: Research workflow for Einecs 277-233-1 applications.

 To cite this document: BenchChem. [Application Notes and Protocols: Einecs 277-233-1 in
Pharmaceutical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193428#einecs-277-233-1-as-an-intermediate-in-
pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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